Cas no 1327660-37-6 (3-(2H-1,3-benzodioxol-5-yl)-1-(furan-2-carbonyl)pyrrolidine)

• Product Name: 3-(2H-1,3-benzodioxol-5-yl)-1-(furan-2-carbonyl)pyrrolidine
• CAS No: 1327660-37-6
• MF: C₁₆H₁₅NO₄
• MW: 285.2946
• CID: 5345169
• Update Time: 2025-05-20

3-(2H-1,3-benzodioxol-5-yl)-1-(furan-2-carbonyl)pyrrolidine Chemical and Physical Properties

Names and Identifiers

• [3-(1,3-benzodioxol-5-yl)pyrrolidin-1-yl]-(furan-2-yl)methanone
• (3-(benzo[d][1,3]dioxol-5-yl)pyrrolidin-1-yl)(furan-2-yl)methanone
• 3-(2H-1,3-benzodioxol-5-yl)-1-(furan-2-carbonyl)pyrrolidine

• Inchi： 1S/C16H15NO4/c18-16(14-2-1-7-19-14)17-6-5-12(9-17)11-3-4-13-15(8-11)21-10-20-13/h1-4,7-8,12H,5-6,9-10H2
• InChI Key： OZQGNUCKHCQBRO-UHFFFAOYSA-N
• SMILES： O1C([H])([H])OC2C([H])=C([H])C(=C([H])C1=2)C1([H])C([H])([H])N(C(C2=C([H])C([H])=C([H])O2)=O)C([H])([H])C1([H])[H]

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 2
• Complexity: 402
• XLogP3: 2.5
• Topological Polar Surface Area: 51.9

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzodioxoles Benzodioxoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzodioxoles

Additional information on 3-(2H-1,3-benzodioxol-5-yl)-1-(furan-2-carbonyl)pyrrolidine

Exploring the Chemistry and Applications of 3-(2H-1,3-Benzodioxol-5-yl)-1-(Furan-2-carbonyl)Pyrrolidine (CAS No. 1327660-37-6)

In the realm of synthetic organic chemistry, 3-(2H-1,3-benzodioxol-5-yl)-1-(furan-2-carbonyl)pyrrolidine (CAS No. 1327660-37-6) has garnered significant attention due to its unique structural features and potential applications. This compound, characterized by a pyrrolidine core substituted with a benzodioxole group and a furan-2-carbonyl moiety, represents a fascinating example of heterocyclic chemistry. Researchers and pharmaceutical developers are increasingly interested in its role as a building block for bioactive molecules, particularly in the context of central nervous system (CNS) drug discovery and enzyme modulation.

The structural complexity of CAS No. 1327660-37-6 offers multiple sites for chemical modification, making it a versatile intermediate in medicinal chemistry. Its benzodioxole component is known for enhancing metabolic stability and bioavailability, while the furan-2-carbonyl group contributes to electronic diversity in molecular interactions. Recent studies highlight its potential in targeting G-protein-coupled receptors (GPCRs), a hot topic in neuropharmacology and pain management research. These attributes align with growing user searches for "novel CNS drug scaffolds" and "heterocyclic compounds for neurological disorders."

From a synthetic perspective, the preparation of 3-(2H-1,3-benzodioxol-5-yl)-1-(furan-2-carbonyl)pyrrolidine often involves multi-step protocols, including Pd-catalyzed cross-coupling reactions and amide bond formation. These methods resonate with industrial chemists searching for "efficient pyrrolidine derivatization techniques" or "scalable benzodioxole functionalization." The compound's logP and hydrogen-bonding capacity also make it relevant to discussions about blood-brain barrier permeability—a frequent query in ADME (Absorption, Distribution, Metabolism, Excretion) studies.

Beyond pharmaceuticals, this molecule has sparked interest in material science due to its conjugated system. Its fluorescence properties (a trending topic in "organic luminescent materials") are under investigation for potential use in bioimaging probes or OLED precursors. Such interdisciplinary applications address user inquiries like "heterocycles in optoelectronics" and "small-molecule sensors."

Quality control of CAS 1327660-37-6 typically employs HPLC and NMR spectroscopy, reflecting laboratory professionals' searches for "pyrrolidine purity analysis." As regulatory agencies emphasize ICH guidelines for impurities, synthetic routes to this compound are being optimized to minimize genotoxic byproducts—another hot-button issue in pharmaceutical manufacturing forums.

In conclusion, 3-(2H-1,3-benzodioxol-5-yl)-1-(furan-2-carbonyl)pyrrolidine exemplifies how strategic molecular design bridges medicinal chemistry and advanced materials. Its ongoing study addresses pressing questions about neurotherapeutic development and functional heterocycles, positioning it as a compound of enduring scientific and industrial relevance.